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Compound of Interest

Compound Name: 3-Propylbenzoic acid

Cat. No.: B2530097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Propylbenzoic acid, a

substituted aromatic carboxylic acid. The document details its chemical and physical

properties, provides established synthesis protocols, and explores its potential biological

activities, offering valuable information for its application in research and drug development.

Chemical Identification and Properties
3-Propylbenzoic acid, also known as m-propylbenzoic acid, is an organic compound with the

molecular formula C₁₀H₁₂O₂. For unambiguous identification, two CAS numbers are associated

with this compound in various databases. The National Institute of Standards and Technology

(NIST) lists the CAS Registry Number as 500027-35-0.[1] However, the CAS number 857539-

83-4 is more commonly used by commercial suppliers and in recent chemical literature. This

guide will primarily reference CAS number 857539-83-4.

A summary of the key physicochemical properties of 3-Propylbenzoic acid is presented in the

table below. This data is essential for its handling, formulation, and application in experimental

settings.
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Property Value Source

CAS Number 857539-83-4 Multiple Chemical Suppliers

500027-35-0 NIST WebBook[1]

Molecular Formula C₁₀H₁₂O₂ PubChem

Molecular Weight 164.20 g/mol PubChem

IUPAC Name 3-propylbenzoic acid PubChem

Melting Point 41-43 °C Sigma-Aldrich[2]

Boiling Point Not specified

Solubility

Soluble in organic solvents

such as benzene, carbon

tetrachloride, acetone, and

alcohols. Slightly soluble in

water, with solubility increasing

with temperature.

Guidechem[3]

XLogP3 3.3 PubChem[4]

Topological Polar Surface Area 37.3 Å² PubChem[4]

Experimental Protocols: Synthesis of 3-
Propylbenzoic Acid
The synthesis of 3-Propylbenzoic acid can be achieved through several established organic

chemistry reactions. Two common and effective methods are the oxidation of 3-propyltoluene

and the Grignard reaction using a 3-propylphenyl magnesium halide. Below are detailed

experimental protocols for these synthetic routes, adapted from established procedures for

analogous compounds.

Method 1: Oxidation of 3-Propyltoluene
This method involves the oxidation of the methyl group of the propyl substituent on the

benzene ring to a carboxylic acid using a strong oxidizing agent like potassium permanganate.
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Reaction Scheme:

3-Bromopropylbenzene --(Mg, dry ether)--> 3-Propylphenylmagnesium bromide --(1. CO₂, 2.

H₃O⁺)--> 3-Propylbenzoic acid

Caption: A logical workflow for in vitro investigation of the anti-inflammatory properties of 3-
Propylbenzoic acid.

Hypothetical Signaling Pathway: Modulation of NF-κB
Based on the anti-inflammatory potential of related compounds, a plausible mechanism of

action for 3-Propylbenzoic acid could involve the inhibition of the NF-κB signaling pathway.

NF-κB is a key transcription factor that regulates the expression of numerous pro-inflammatory

genes.
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Caption: A diagram of the NF-κB signaling pathway, illustrating a hypothetical inhibitory role for

3-Propylbenzoic acid.
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Conclusion
3-Propylbenzoic acid is a readily synthesizable aromatic carboxylic acid with potential for

further investigation in the fields of medicinal chemistry and drug discovery. While its specific

biological targets and mechanisms of action are not yet fully elucidated, its structural similarity

to other biologically active benzoic acid derivatives suggests that it may modulate key signaling

pathways involved in metabolism and inflammation. The experimental protocols and potential

areas of investigation outlined in this guide provide a solid foundation for researchers and

scientists to explore the therapeutic potential of this compound. Further studies are warranted

to fully characterize its pharmacological profile and to validate its effects on the signaling

pathways discussed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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